Cas no 1643-74-9 (2-Chloro-6-fluoro-N-hydroxybenzimidamide)

• Product Name: 2-Chloro-6-fluoro-N-hydroxybenzimidamide
• CAS No: 1643-74-9
• MF: C₇H₆ClFN₂O
• MW: 188.586743831635
• MDL: MFCD05662895
• CID: 117912
• PubChem ID: 16777895
• Update Time: 2025-08-03

2-Chloro-6-fluoro-N-hydroxybenzimidamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoro-N-hydroxybenzimidamide
• 2-CHLORO-6-FLUORO-N-HYDROXY-BENZAMIDINE
• 2-chloro-6-fluoro-N'-hydroxybenzenecarboximidamide
• Benzenecarboximidamide,2-chloro-6-fluoro-N-hydroxy-
• Benzamidoxime,2-chloro-6-fluoro-(7CI)
• 2-CHLORO-6-FLUORO-N-HYDROXY-BENZAMIDINE(WX690171)
• (E)-2-chloro-6-fluoro-N'-hydroxybenzene-1- carboxiMidaMide
• AKOS006242960
• 2-chloro-6-fluoro-N-hydroxybenzene-1-carboximidamide
• (Z)-2-chloro-6-fluoro-N'-hydroxybenzene-1-carboximidamide
• Benzenecarboximidamide, 2-chloro-6-fluoro-N-hydroxy-
• 1643-74-9
• EN300-1599687
• AKOS000134046
• AS-69076
• IGJUYVFAGFNDBJ-UHFFFAOYSA-N
• 2-chloro-6-fluorobenzamidoxime
• DTXSID10404999
• SCHEMBL7242129

• MDL： MFCD05662895
• Inchi： 1S/C7H6ClFN2O/c8-4-2-1-3-5(9)6(4)7(10)11-12/h1-3,12H,(H2,10,11)
• InChI Key： IGJUYVFAGFNDBJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1/C(=N/O)/N)F

Computed Properties

• Exact Mass: 188.01500
• Monoisotopic Mass: 188.0152687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 56.11000
• LogP: 2.27390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Chloro-6-fluoro-N-hydroxybenzimidamide

Comprehensive Analysis of 2-Chloro-6-fluoro-N-hydroxybenzimidamide (CAS No. 1643-74-9): Properties, Applications, and Research Insights

2-Chloro-6-fluoro-N-hydroxybenzimidamide (CAS No. 1643-74-9) is a specialized benzimidamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-fluoro substitution pattern and N-hydroxy functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure (C₇H₆ClFN₂O) offers versatile reactivity, making it valuable for medicinal chemistry applications and drug discovery pipelines.

Recent studies highlight the role of 2-Chloro-6-fluoro-N-hydroxybenzimidamide in developing enzyme inhibitors, particularly targeting nitric oxide synthase (NOS) and antimicrobial agents. Researchers are exploring its potential in addressing antibiotic resistance, a global health concern. The compound's halogenated aromatic core enhances binding affinity to biological targets, while the N-hydroxy group facilitates hydrogen bonding interactions—key features for optimizing drug efficacy and selectivity.

From a synthetic perspective, CAS 1643-74-9 is often utilized in multistep organic synthesis due to its stability under diverse reaction conditions. Its applications extend to crop protection chemicals, where it acts as a precursor for herbicides and fungicides. The agrochemical industry values its halogenated benzimidamide scaffold for designing environmentally sustainable pest-control solutions, aligning with the growing demand for green chemistry practices.

Analytical characterization of 2-Chloro-6-fluoro-N-hydroxybenzimidamide involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure high purity (>98%), a critical parameter for preclinical studies. The compound's logP value (2.1) and water solubility (0.5 mg/mL at 25°C) make it suitable for in vitro assays, addressing frequent queries about its physicochemical properties in research forums.

Emerging trends link 1643-74-9 to cancer therapeutics, with investigations into its chemo-sensitizing effects. Its mechanism may involve ROS modulation, a hot topic in oncological research. Additionally, computational studies (molecular docking) predict its affinity for kinase targets, sparking interest in personalized medicine applications. These facets position the compound as a promising candidate for next-generation therapeutics.

Regulatory and safety assessments confirm that 2-Chloro-6-fluoro-N-hydroxybenzimidamide complies with REACH and OECD guidelines for laboratory use. Proper handling protocols emphasize PPE requirements (gloves, goggles) and ventilation standards, addressing common safety-related searches. Storage recommendations (-20°C in amber vials) preserve its stability, a frequent concern among end-users.

The commercial availability of CAS 1643-74-9 through specialty chemical suppliers has expanded, with pricing influenced by batch purity and scale-up feasibility. Market analyses note rising demand from contract research organizations (CROs) and academic institutions, particularly for high-throughput screening projects. This aligns with industry shifts toward fragment-based drug design strategies.

Future research directions may explore 2-Chloro-6-fluoro-N-hydroxybenzimidamide's role in neurodegenerative disease models, leveraging its potential to cross the blood-brain barrier. Collaborative efforts between computational chemists and biologists could unlock novel applications, reinforcing its status as a multipurpose building block in modern chemistry.